4-(3,4-Dimethoxyphenethyl)-3-thiosemicarbazide
Description
The compound 4-(3,4-Dimethoxyphenethyl)-3-thiosemicarbazide is not directly mentioned in the provided papers. However, the papers do discuss various thiosemicarbazide derivatives and their biological activities, which can provide insights into the chemical class to which the compound belongs. Thiosemicarbazides are known for their potential in pharmacological applications and as intermediates in the synthesis of biologically active heterocyclic compounds .
Synthesis Analysis
The synthesis of thiosemicarbazide derivatives typically involves the reaction of an appropriate hydrazide with an isothiocyanate to yield the thiosemicarbazide derivative . For example, 1-(3,5-Dimethoxybenzoyl)-4-(2-methoxyphenyl)thiosemicarbazide is synthesized as an intermediate for further chemical transformations . Although the exact synthesis of this compound is not detailed, similar methods could potentially be applied.
Molecular Structure Analysis
The molecular structure of thiosemicarbazide derivatives is characterized by spectroscopic techniques such as NMR, FTIR, and Raman spectroscopy . These compounds often exhibit planar thiosemicarbazide groups and form various intra- and intermolecular hydrogen bonds that stabilize their structure .
Chemical Reactions Analysis
Thiosemicarbazide derivatives can undergo cyclization reactions under acidic or basic conditions, leading to the formation of heterocyclic compounds such as thiadiazoles and triazoles . These reactions are confirmed by the disappearance of bands associated with the open chain subgroups and the appearance of bands belonging to the closed ring structures in spectroscopic analyses .
Physical and Chemical Properties Analysis
The physical and chemical properties of thiosemicarbazide derivatives are influenced by their molecular structure. The presence of substituents such as methoxy groups can affect the compound's electronic properties and hydrogen bonding capabilities . These properties are essential for the biological activity of the compounds, as they can interact with biological targets such as DNA or proteins .
Biological Activity and Case Studies
Thiosemicarbazide derivatives exhibit a range of biological activities, including antinociceptive, antimicrobial, and anticancer effects . For instance, certain derivatives have shown strong antinociceptive activity in behavioral models and are linked to the opioid system . Others have demonstrated cytotoxic effects on cancer cell lines without harming normal cells, suggesting potential as anticancer agents . The antimicrobial activity of these compounds has also been evaluated, with some showing effectiveness against various bacterial strains .
Scientific Research Applications
Synthesis and Antimicrobial Activity
4-(3,4-Dimethoxyphenethyl)-3-thiosemicarbazide and its derivatives are primarily recognized for their antimicrobial properties. The compound has been utilized in synthesizing various derivatives to enhance lipophilicity and in vitro activity against aerobic bacteria and fungi. One study describes the synthesis of thiosemicarbazide derivatives and their cyclization to produce triazoline-thiones with confirmed structures through analytical and spectroscopic methods, showing antimicrobial activity against select species of aerobic bacteria and fungi (Wujec, Stefanska, Siwek, & Tatarczak, 2009).
Structural Characterization and Crystallography
The compound's derivatives have been structurally characterized, providing insight into their molecular conformation and assembly, valuable for understanding their biological activity. Studies involving X-ray single-crystal diffraction analysis and various spectroscopy methods have aided in detailing the molecular structure and the conformational preferences of these derivatives (Umamatheswari, Pratha, & Kabilan, 2011). These structural analyses are crucial for the rational design of new compounds with desired biological activities.
Pharmaceutical and Therapeutic Applications
Thiosemicarbazide derivatives have been explored for their potential in pharmaceuticals and therapeutics. Research has highlighted the significance of thiosemicarbazides in medicinal chemistry due to their potent intermediates in synthesizing pharmaceutical and bioactive materials. These compounds are useful in organic synthesis, particularly for preparing heterocycles and non-natural β-amino acids. Notably, some synthesized thiosemicarbazide derivatives have shown promising biological and antibacterial activities, making them of great interest for therapeutic use (El-Sawi, Hosny, & El-Sayed, 2013).
properties
IUPAC Name |
1-amino-3-[2-(3,4-dimethoxyphenyl)ethyl]thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2S/c1-15-9-4-3-8(7-10(9)16-2)5-6-13-11(17)14-12/h3-4,7H,5-6,12H2,1-2H3,(H2,13,14,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQXGPRQIXQPVTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=S)NN)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90351750 | |
Record name | N-[2-(3,4-Dimethoxyphenyl)ethyl]hydrazinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90351750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53068-24-9 | |
Record name | 53068-24-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=176360 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-[2-(3,4-Dimethoxyphenyl)ethyl]hydrazinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90351750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 53068-24-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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